4-bromo-N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(furan-2-yl)ethyl)benzamide

• IUPAC Name: 4-bromo-N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-(furan-2-yl)ethyl]benzamide
• InChI: InChI=1S/C22H21BrN2O2/c23-19-9-7-17(8-10-19)22(26)24-14-20(21-6-3-13-27-21)25-12-11-16-4-1-2-5-18(16)15-25/h1-10,13,20H,11-12,14-15H2,(H,24,26)
• InChI Key: NIFRPQHATNVNLG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)C(CNC(=O)C3=CC=C(C=C3)Br)C4=CC=CO4
• Molecular Formula: C22H21BrN2O2
• Molecular Weight: 425.3 g/mol

Description

4-bromo-N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(furan-2-yl)ethyl)benzamide, also known as Ro 04-6790, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has shown promise in various applications due to its unique chemical structure and mechanism of action.

Scientific Research Applications

Synthesis and Characterization

4-bromo-N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(furan-2-yl)ethyl)benzamide, as a compound, is involved in the synthesis and characterization of various derivatives, which are known for their therapeutic potential. The compound is synthesized using commercial starting reagents and characterized by IR, 1H, 13C-NMR, and X-ray diffraction data. Such derivatives exhibit potent anticancer, antibacterial, antifungal, anti-inflammatory, and immunological modulator properties (Bonilla-Castañeda et al., 2022).

Receptor Interaction and Structural Studies

The compound is used in the study of ligands for σ receptors, with a focus on the effects of ring size and substituents on receptor affinity. The structural characteristics of the compound, such as the tetrahydroisoquinoline ring, are key to receptor binding affinity and selectivity (Xu et al., 2007).

Therapeutic Potential

The compound and its derivatives are investigated for their therapeutic potential, including their psychotropic, anti-inflammatory, and cytotoxic effects. The compounds demonstrate marked sedative action, high anti-inflammatory activity, selective cytotoxic effects, and NO-induction ability concerning tumor cell lines. The biological activities are correlated with the structural characteristics and physicochemical parameters of the compound (Zablotskaya et al., 2013).

Cytotoxicity and Docking Simulation

The compound undergoes cytotoxicity and docking simulation studies for antitumor screening against various cancer cell lines. The compound exhibits potent in vitro binding and functional activities, good selectivities against other neurotransmitter receptors and ion channels, and a favorable in vivo profile (Zhou et al., 2012).